Cas no 2137552-90-8 (2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro-)

• Product Name: 2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro-
• CAS No: 2137552-90-8
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• CID: 5287033
• Update Time: 2025-10-30

2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro-

• Inchi： 1S/C8H5Cl2NO2/c9-5-1-4-3-13-8(12)11-7(4)2-6(5)10/h1-2H,3H2,(H,11,12)
• InChI Key： WAMUGLFXEIJQNP-UHFFFAOYSA-N
• SMILES： N1C2=CC(Cl)=C(Cl)C=C2COC1=O

Additional information on 2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro-

2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro

2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro, also known by its CAS number 2137552-90-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a fused benzene ring and an oxazine ring. The presence of the dichloro substituents at positions 6 and 7 adds unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 2H-3,1-Benzoxazin-2-one, 6,7-dichloro-1,4-dihydro typically involves multi-step processes that include chlorination reactions and cyclization. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds. For instance, researchers have employed transition metal catalysts to facilitate the formation of the oxazine ring under mild conditions. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been studied as a potential lead compound for drug development. Its structure suggests potential activity as an antioxidant or anti-inflammatory agent. Recent studies have explored its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Additionally, its dichloro substituents may confer it with unique pharmacokinetic properties that could enhance its bioavailability.

The structural versatility of 2H-3,1-Benzoxazin-2-one makes it a valuable building block in organic synthesis. Chemists have utilized this compound to construct more complex molecules with diverse functional groups. For example, recent research has demonstrated its use as a precursor for synthesizing bioactive compounds with potential anticancer properties. The ease with which this compound can be functionalized further underscores its utility in medicinal chemistry.

In terms of environmental impact, understanding the degradation pathways of 6,7-dichloro derivatives is crucial for assessing their ecological safety. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, these compounds can undergo degradation into less harmful byproducts. However, further research is needed to fully characterize their environmental fate and toxicity.

From a synthetic perspective, the dichloro substitution pattern in 2H-3,1-Benzoxazin-2-one provides opportunities for regioselective reactions. For instance, recent work has focused on using these chlorinated positions as sites for nucleophilic aromatic substitution or cross-coupling reactions. Such transformations enable the creation of novel derivatives with tailored properties.

In conclusion, 2H-3,1-Benzoxazin-2-one, particularly its 6,7-dichloro derivative (CAS No: 2137552-90-8), is a compound with rich chemical potential and diverse applications. Its structure lends itself well to both fundamental research and applied development across various scientific disciplines.